Cas no 7330-31-6 (Dimethyl Pentasulfide)

• Product Name: Dimethyl Pentasulfide
• CAS No: 7330-31-6
• MF: C₂H₆S₅
• MW: 190.394033908844
• CID: 563893
• PubChem ID: 81772
• Update Time: 2025-05-25

Dimethyl Pentasulfide Chemical and Physical Properties

Names and Identifiers

• Pentasulfide, dimethyl
• (methylpentasulfanyl)methane
• dimethyl pentasulphide
• Dimethyl pentasulfide
• dimethylpentasulfide
• HFHOSCCMQJJVKR-UHFFFAOYSA-N
• L6BRL2G2B9
• 7330-31-6
• DTXSID20223532
• EINECS 230-823-2
• Methyl pentasulfide
• 1,5-Dimethylpentasulfane #
• SCHEMBL2593497
• NS00037496
• (methylpentasulanyl)methane
• CHEBI:198819
• Dimethyl Pentasulfide

• Inchi： 1S/C2H6S5/c1-3-5-7-6-4-2/h1-2H3
• InChI Key： HFHOSCCMQJJVKR-UHFFFAOYSA-N
• SMILES： S(C)SSSSC

Computed Properties

• Exact Mass: 189.90748
• Monoisotopic Mass: 189.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 25.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.448
• Boiling Point: 297.8°C at 760 mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.709
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfenyl compounds Sulfenyl compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfenyl compounds

Additional information on Dimethyl Pentasulfide

Comprehensive Overview of Dimethyl Pentasulfide (CAS No. 7330-31-6): Properties, Applications, and Industry Insights

Dimethyl Pentasulfide (CAS No. 7330-31-6) is a sulfur-containing organic compound with the molecular formula C₂H₆S₅. This unique chemical is part of the polysulfide family, characterized by its five sulfur atoms bridging two methyl groups. Its distinctive structure grants it specialized applications in industries ranging from flavor and fragrance to material science. In recent years, the demand for sulfur-based compounds has surged due to their role in sustainable technologies, making Dimethyl Pentasulfide a subject of growing interest.

The compound's volatile nature and pungent odor are key identifiers, often described as resembling garlic or onion. These sensory properties make it invaluable in the food and beverage industry, where it is used as a flavor enhancer in meat analogs, savory snacks, and processed foods. With the rise of plant-based diets, Dimethyl Pentasulfide has gained attention for its ability to replicate the umami taste of animal-derived products, aligning with the clean-label movement and vegan food trends.

Beyond culinary applications, Dimethyl Pentasulfide plays a critical role in industrial chemistry. Its sulfur-rich composition makes it a candidate for lubricant additives and corrosion inhibitors, particularly in high-temperature environments. Researchers are also exploring its potential in energy storage systems, such as lithium-sulfur batteries, where polysulfides contribute to electrochemical stability. This aligns with global searches for "sustainable battery materials" and "green energy solutions," highlighting its relevance in modern R&D.

From a synthetic chemistry perspective, CAS No. 7330-31-6 is notable for its role as a sulfur-transfer agent in organic reactions. It facilitates the introduction of sulfur moieties into complex molecules, a process increasingly important in pharmaceutical intermediates and agrochemicals. Recent studies have investigated its utility in catalysis and polymer modification, addressing frequent search queries like "sulfur in drug discovery" and "high-performance polymers."

Environmental and safety considerations are paramount when handling Dimethyl Pentasulfide. While not classified as hazardous under standard regulations, proper ventilation systems and personal protective equipment (PPE) are recommended due to its strong odor. The compound's biodegradability profile has been studied in context with eco-friendly manufacturing practices, responding to industry demands for "green chemistry metrics" and "sustainable production" solutions.

Analytical characterization of 7330-31-6 typically involves gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques verify its purity, which is crucial for applications requiring precise organoleptic properties or chemical reactivity. Quality control protocols for Dimethyl Pentasulfide often reference ISO standards, particularly when used in food-grade applications or electronic materials.

The global market for polysulfides like Dimethyl Pentasulfide reflects broader trends in specialty chemicals. Market analysts note increased procurement from Asia-Pacific regions, driven by expansions in flavor manufacturing and electronic components production. Patent filings related to CAS 7330-31-6 have shown upward trajectories since 2020, particularly in battery technology and food science innovations—topics frequently searched alongside "emerging chemical applications."

Future research directions for Dimethyl Pentasulfide may explore its antimicrobial properties, with preliminary studies suggesting activity against certain foodborne pathogens. This intersects with popular inquiries about "natural preservatives" and "food safety technologies." Additionally, its behavior under supercritical conditions warrants investigation for advanced material synthesis, a hot topic in nanotechnology forums and academic searches.

In summary, Dimethyl Pentasulfide (CAS No. 7330-31-6) exemplifies how specialty sulfur compounds bridge diverse scientific disciplines. From enabling meat-free flavor systems to pioneering energy storage materials, its versatility continues to inspire innovation across industries. As sustainability and functionality drive chemical development, this compound's multifaceted applications ensure its ongoing significance in both commercial and research contexts.